Cas no 63485-11-0 (1,4,5,6,7,8-Hexafluoro-3-(trifluoromethyl)isoquinoline)

• Product Name: 1,4,5,6,7,8-Hexafluoro-3-(trifluoromethyl)isoquinoline
• CAS No: 63485-11-0
• MF: C₁₀F₉N
• MW: 305.099333763123
• CID: 2790901
• PubChem ID: 21731495
• Update Time: 2025-04-21

1,4,5,6,7,8-Hexafluoro-3-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• YCYJMAADRUJTCT-UHFFFAOYSA-N
• DTXSID00617576
• 63485-11-0
• 1,4,5,6,7,8-Hexafluoro-3-(trifluoromethyl)isoquinoline
• perfluoro-3-methylisoquinoline
• DTXCID80568330

• Inchi： 1S/C10F9N/c11-3-1-2(4(12)7(15)6(3)14)9(16)20-8(5(1)13)10(17,18)19
• InChI Key： YCYJMAADRUJTCT-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=NC(=C2C(=C(C(=C(C2=1)F)F)F)F)F

Computed Properties

• Exact Mass: 304.98870246Da
• Monoisotopic Mass: 304.98870246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų